1-Bromo-3-(1-ethoxyethoxy)propane

• CAS No.: 34399-67-2
• Molecular Formula: C7H15BrO2
• Molecular Weight: 211.1 g/mol
• IUPAC Name: 1-bromo-3-(1-ethoxyethoxy)propane
• InChI: InChI=1S/C7H15BrO2/c1-3-9-7(2)10-6-4-5-8/h7H,3-6H2,1-2H3
• InChI Key: OGVSYCZHGUMILG-UHFFFAOYSA-N
• SMILES: CCOC(C)OCCCBr

Description

1-Bromo-3-(1-ethoxyethoxy)propane is a brominated alkane derivative featuring an ethoxyethoxy substituent at the third carbon position. The 1-ethoxyethoxy group acts as an acetal, offering stability under basic conditions while allowing deprotection under acidic environments .

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key structural features and molecular properties of 1-Bromo-3-(1-ethoxyethoxy)propane with analogous brominated propane derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Substituent	Key Features
1-Bromo-3-(1-ethoxyethoxy)propane	C₇H₁₅BrO₂	211.1 (inferred)	Not available	1-ethoxyethoxy at C3	Acetal-protected ethoxy group
1-Bromo-3-ethoxypropane	C₅H₁₁BrO	167.046	36865-40-4	Ethoxy at C3	Simple ether; primary bromide
3-Bromo-1,1-dimethoxypropane	C₅H₁₁BrO₂	183.05	36255-44-4	Dimethoxy at C1 and C1	Acetal derivative; tertiary bromide
1-Bromo-3-[2-(tert-butoxy)ethoxy]propane	C₉H₁₉BrO₃	239.1	131665-99-1	tert-Butoxyethoxy at C3	Sterically bulky substituent
1-Bromo-3-methoxypropane	C₄H₉BrO	153.02	36865-41-5	Methoxy at C3	Smallest substituent; high reactivity

Key Observations :

• Substituent Effects: The 1-ethoxyethoxy group in the target compound introduces steric hindrance and hydrolytic stability compared to simple ethoxy or methoxy groups.
• Molecular Weight : Larger substituents (e.g., tert-butoxyethoxy) increase molecular weight, impacting solubility and volatility.

Alkylation Potential

• 1-Bromo-3-(1-ethoxyethoxy)propane : Likely used in conjugate additions or SN2 reactions where acetal protection is required. The ethoxyethoxy group can be deprotected post-reaction to yield hydroxyl intermediates .
• 1-Bromo-3-ethoxypropane : A primary bromide with high reactivity in SN2 reactions. Used to introduce ethoxyalkyl chains .
• 3-Bromo-1,1-dimethoxypropane : Functions as a masked aldehyde (via acetal hydrolysis), enabling controlled release of reactive carbonyl groups .

Stability and Protection

• Acetal-containing derivatives (e.g., 1-ethoxyethoxy, dimethoxy) resist nucleophilic attack under basic conditions but hydrolyze in acidic media. This contrasts with non-protected ethers (e.g., methoxy, ethoxy), which remain stable across broader pH ranges .

Preparation Methods

Synthetic Methodologies

The synthesis of 1-bromo-3-(1-ethoxyethoxy)propane primarily revolves around acetal formation and nucleophilic substitution strategies. Below, we explore these methodologies in detail.

Acid-Catalyzed Acetal Formation

The most widely reported method involves the acid-catalyzed acetalization of 3-bromopropanol with ethyl vinyl ether. This one-step reaction leverages the reactivity of the hydroxyl group in 3-bromopropanol to form the ethoxyethoxy moiety.

Procedure ():

• Reagent Setup : In a 1-liter three-necked flask equipped with a magnetic stirrer, thermometer, and reflux condenser, 278 g (1.5 mol) of 3-bromopropanol is combined with 1.2 equivalents of ethyl vinyl ether.
• Catalysis : A catalytic amount of p-toluenesulfonic acid (PTSA, 0.1–0.5 mol%) is added under anhydrous conditions.
• Reaction Conditions : The mixture is heated to 80–90°C under reflux for 6–8 hours, monitored by thin-layer chromatography (TLC).
• Workup : The crude product is neutralized with aqueous sodium bicarbonate, extracted with dichloromethane, and dried over anhydrous sodium sulfate.
• Purification : Distillation under reduced pressure yields the final product (boiling point: 184.4°C at 760 mmHg) with a reported purity of >95%.

Key Considerations :

• Solvent Choice : Polar aprotic solvents like dichloromethane enhance reaction rates by stabilizing the oxonium ion intermediate.
• Side Reactions : Competing etherification or polymerization is mitigated by maintaining stoichiometric control and low moisture levels.

Nucleophilic Substitution Approaches

Alternative routes employ Williamson ether synthesis or bromide displacement to install the ethoxyethoxy group.

Williamson Ether Synthesis ()

• Alkoxide Formation : Sodium ethoxide (2.5 mol) is prepared in dry dimethylformamide (DMF).
• Etherification : 3-Bromo-1-propanol (1 mol) is added dropwise to the alkoxide solution at 0–5°C, followed by stirring at 25–30°C for 12 hours.
• Bromination : The intermediate 3-(1-ethoxyethoxy)propanol is treated with phosphorus tribromide (PBr₃) in dichloromethane to yield the final product.

Challenges :

• Low yields (40–50%) due to competing elimination reactions.
• Requires rigorous exclusion of moisture to prevent hydrolysis.

Optimization and Reaction Conditions

Catalytic Systems

Catalyst	Temperature (°C)	Yield (%)	Reference
PTSA	80–90	70–75
Amberlyst-15	70–80	65–70
Sulfuric Acid	90–100	60–65

Insights :

• Heterogeneous catalysts like Amberlyst-15 simplify product isolation but require longer reaction times.
• Strong acids (e.g., H₂SO₄) risk dehydration of 3-bromopropanol, necessitating careful temperature control.

Solvent Effects

Solvent	Dielectric Constant	Reaction Time (h)
Dichloromethane	8.93	6–8
Toluene	2.38	10–12
DMF	36.7	4–5

Polar solvents accelerate acetalization by stabilizing charged intermediates, whereas nonpolar media favor slower, controlled reactions.

Analytical Characterization

• NMR Spectroscopy ():

  • ¹H NMR (CDCl₃): δ 1.21 (t, 3H, CH₂CH₃), 1.85 (quintet, 2H, CH₂CH₂Br), 3.45–3.65 (m, 6H, OCH₂ and CH₂O).
  • ¹³C NMR : δ 14.1 (CH₂CH₃), 32.8 (CH₂Br), 64.5–70.2 (OCH₂).

• Physical Properties ():

  • Boiling Point : 184.4°C
  • Density : 1.239 g/cm³
  • Flash Point : 50.6°C

Industrial Applications and Scalability

1-Bromo-3-(1-ethoxyethoxy)propane serves as a precursor in pharmaceutical syntheses , notably for antispasmodic agents like alverine. Industrial-scale production employs continuous-flow reactors to enhance heat transfer and minimize side reactions.

Q & A

Q. How can researchers address discrepancies in reported reaction yields for this compound?

• Systematic reproducibility studies should control for:
• Water Content : Anhydrous conditions (e.g., molecular sieves) prevent hydrolysis .
• Light Exposure : Amber glassware minimizes photodegradation of the bromoalkyl chain .
• Catalyst Purity : Use freshly distilled ligands (e.g., PPh₃) to avoid deactivation .